1-(2-Chloroethyl)-3-(2,6-dioxo-3-piperidyl)-1-nitrosourea

• CAS No.: 13909-02-9
• Product Name: 1-(2-Chloroethyl)-3-(2,6-dioxo-3-piperidyl)-1-nitrosourea
• Molecular Formula: C8H11ClN4O4
• Molecular Weight: 262.65 g/mol
• IUPAC Name: 1-(2-chloroethyl)-3-(2,6-dioxopiperidin-3-yl)-1-nitrosourea
• Standard InChI: InChI=1S/C8H11ClN4O4/c9-3-4-13(12-17)8(16)10-5-1-2-6(14)11-7(5)15/h5H,1-4H2,(H,10,16)(H,11,14,15)
• Standard InChIKey: KHWIRCOLWPNBJP-UHFFFAOYSA-N
• SMILES: C1CC(=O)NC(=O)C1NC(=O)N(CCCl)N=O
• Canonical SMILES: C1CC(=O)NC(=O)C1NC(=O)N(CCCl)N=O
• Shelf Life: Bulk: A sample stored at 60° C for 10 days decomposed 18% (UV). The compound was found to be stable in bulk form at room temperature exposed to lab light through 60 days (UV, TLC and ionic chloride). For long -term storage the bulk compound should be protected from moisture and stored at -15° C. Solution: The compound dissolved in 3% methanol/ water decomposed 4% in one hour, 6.5% in three hours 15% in six hours, and 38% in 24 hours (UV). There was no formation of ionic chloride during the 24 hours. Solutions should be prepared immediately before use.
• Solubility: Water < 1 (mg/mL); Water pH 4 < 1 (mg/mL); Water pH 9 2-3 (mg/mL); 10% EtOH < 1 (mg/mL); 95% EtOH 2-3 (mg/mL); McOH 3-4 (mg/mL); CHCl3 1-3 (mg/mL); Acetone 12.5-15 (mg/mL)
• Synonyms: 1-(2-chloroethyl)-3-(2,6-dioxo-3-piperidinyl)-1-nitrosourea; PCNU
• PubChem Compound: 26328
• Last Modified: Nov 11 2021